ARRY-300 (MEK300)
Description
ARRY-300, also know as MET300, is a potent MET inhibitor, currently in clinical trials.
Scientific Research Applications
ARRY-300 as an ErbB Receptor Inhibitor
ARRY-300 has been investigated for its potential as an inhibitor of the ErbB family of receptors. A study by (Rothenberg et al., 2007) focused on ARRY-543, a selective inhibitor targeting EGFR and ErbB2 receptors. The study aimed to determine the maximum tolerated dose and pharmacokinetics of ARRY-543 in patients with solid tumors. The findings suggest that ARRY-300, as part of the ARRY-543 compound, may have applications in targeting ErbB-driven cancers.
ARRY-300 in Combination Therapies
ARRY-300 has also been researched in combination with other cancer treatments. A study by (Johnson et al., 2022) investigated ARRY-382 (PF-07265804), which includes ARRY-300, in combination with pembrolizumab for treating advanced solid tumors. The study aimed to assess the safety and efficacy of this combination, indicating potential applications of ARRY-300 in multi-faceted cancer therapy approaches.
ARRY-300 as a Dual Inhibitor in Myelodysplastic Syndromes
Another aspect of ARRY-300's application is its role as a dual inhibitor. (Garcia-Manero et al., 2014) conducted a study on ARRY-614, which targets p38 MAPK and Tie2 kinases and includes ARRY-300. This study evaluated the safety, pharmacokinetics, pharmacodynamics, and preliminary responses of ARRY-614 in patients with low or intermediate-1 risk myelodysplastic syndromes (MDS). The findings suggest ARRY-300’s potential in developing novel therapies for MDS.
properties
Molecular Formula |
C9H15ClN2O2 |
|---|---|
Appearance |
Solid powder |
synonyms |
ARRY300; ARRY 300; ARRY-300; MEK300; MEK-300; MEK 300.; NONE |
Origin of Product |
United States |
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